Cas no 917745-99-4 (4-Ethyl-5-[4-(morpholine-4-sulfonyl)-phenyl]-4H-[1,2,4]triazole-3-thiol)

• Product Name: 4-Ethyl-5-[4-(morpholine-4-sulfonyl)-phenyl]-4H-[1,2,4]triazole-3-thiol
• CAS No: 917745-99-4
• MF: C₁₄H₁₈N₄O₃S₂
• MW: 354.447720050812
• CID: 3082524
• PubChem ID: 18524278
• Update Time: 2025-06-30

4-Ethyl-5-[4-(morpholine-4-sulfonyl)-phenyl]-4H-[1,2,4]triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Ethyl-5-[4-(morpholine-4-sulfonyl)-phenyl]-4H-[1,2,4]triazole-3-thiol
• AKOS000678510
• 4-Ethyl-5-(4-(morpholinosulfonyl)phenyl)-4H-1,2,4-triazole-3-thiol
• 917745-99-4

• MDL： MFCD08898913
• Inchi： 1S/C14H18N4O3S2/c1-2-18-13(15-16-14(18)22)11-3-5-12(6-4-11)23(19,20)17-7-9-21-10-8-17/h3-6H,2,7-10H2,1H3,(H,16,22)
• InChI Key： MIPHTTMCEWZPRE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C1=NNC(N1CC)=S)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 354.08203280Da
• Monoisotopic Mass: 354.08203280Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 115Ų

Additional information on 4-Ethyl-5-[4-(morpholine-4-sulfonyl)-phenyl]-4H-[1,2,4]triazole-3-thiol

Professional Introduction to Compound with CAS No. 917745-99-4 and Product Name: 4-Ethyl-5-[4-(morpholine-4-sulfonyl)-phenyl]-4H-[1,2,4]triazole-3-thiol

4-Ethyl-5-[4-(morpholine-4-sulfonyl)-phenyl]-4H-[1,2,4]triazole-3-thiol (CAS No. 917745-99-4) is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the triazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of an ethyl group at the 4-position, a morpholine-4-sulfonylphenyl moiety at the 5-position, and a thiol group at the 3-position, contribute to its distinctive chemical properties and biological interactions.

The morpholine-4-sulfonyl substituent in the molecule is particularly noteworthy, as it introduces both sulfonamide and morpholine functionalities. Sulfonamides are well-documented for their antimicrobial and anti-inflammatory properties, while morpholine derivatives are known for their role in various pharmacological applications. The combination of these two functional groups in 4-Ethyl-5-[4-(morpholine-4-sulfonyl)-phenyl]-4H-[1,2,4]triazole-3-thiol suggests a multifaceted biological profile that could be exploited for the development of novel therapeutic agents.

In recent years, there has been a growing interest in triazole derivatives due to their broad spectrum of biological activities. Triazoles are known to exhibit antimicrobial, antifungal, anti-inflammatory, and even anticancer properties. The specific arrangement of atoms in 4-Ethyl-5-[4-(morpholine-4-sulfonyl)-phenyl]-4H-[1,2,4]triazole-3-thiol may contribute to its ability to interact with biological targets in unique ways. For instance, the thiol group at the 3-position can participate in redox reactions or form disulfide bonds with protein thiols, which is a common mechanism employed by many bioactive molecules.

One of the most exciting aspects of this compound is its potential application in drug discovery. The structural motif of 4-Ethyl-5-[4-(morpholine-4-sulfonyl)-phenyl]-4H-[1,2,4]triazole-3-thiol has been shown to mimic natural products or known pharmacophores that have demonstrated therapeutic efficacy. Researchers have been exploring ways to leverage this scaffold for designing molecules that can modulate specific biological pathways. For example, studies have suggested that triazole derivatives can inhibit enzymes involved in inflammation or cell proliferation by binding to their active sites and disrupting their function.

The morpholine-4-sulfonyl moiety is particularly interesting because it can serve as a hinge-binding region when interacting with protein targets. This concept is based on the observation that many successful drugs contain sulfonamide or morpholine-like structures that can fit into specific pockets within proteins. By optimizing the size and electronic properties of this region in 4-Ethyl-5-[4-(morpholine-4-sulfonyl)-phenyl]-4H-[1,2,4]triazole-3-thiol, researchers may be able to develop highly selective inhibitors with minimal off-target effects.

Recent advancements in computational chemistry have also facilitated the design and optimization of molecules like 4-Ethyl-5-[4-(morpholine-4-sulfonyl)-phenyl]-4H-[1,2,4]triazole-3-thiol. Techniques such as molecular docking and virtual screening allow scientists to predict how a compound will interact with potential biological targets before conducting expensive wet-lab experiments. These computational methods have been instrumental in identifying lead compounds for further development and have significantly accelerated the drug discovery process.

In addition to its potential as a drug candidate itself, CAS No. 917745-99-4 may serve as a valuable building block for synthesizing more complex molecules. Medicinal chemists often use such intermediates to explore new chemical space and discover novel scaffolds with improved pharmacological properties. The versatility of this compound lies in its ability to undergo various chemical transformations while retaining its core structural framework.

The synthesis of CAS No. 917745-99-4 involves multiple steps that require careful optimization to ensure high yield and purity. Key synthetic strategies may include nucleophilic substitution reactions to introduce the morpholine sulfonyl group followed by cyclization steps to form the triazole ring. The thiol group at the 3-position can be introduced through thiolation reactions or by protecting/deprotecting strategies depending on the synthetic route chosen.

One of the challenges associated with working with compounds like CAS No. 917745-99-4 is ensuring their stability during storage and handling. Triazole derivatives can be sensitive to environmental factors such as moisture and light, which can lead to degradation over time. Therefore, proper storage conditions under inert atmospheres are essential for maintaining the integrity of these sensitive compounds.

The pharmacological profile of CAS No. 917745-99-4 is still being elucidated through ongoing research efforts. Preliminary studies have suggested that it may exhibit inhibitory activity against certain enzymes or receptors relevant to human diseases such as cancer or inflammation-related disorders. However, more comprehensive studies are needed to fully understand its mechanism of action and therapeutic potential.

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